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Compound of Interest

Compound Name: 1-Octanol-d2-1

Cat. No.: B12375549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the isotopic purity of commercially available 1-
Octanol-d2-1, a deuterated alcohol crucial for various research applications, including its use

as an internal standard in mass spectrometry-based analyses and in metabolic studies. The

assessment is based on publicly available data from suppliers and established analytical

methodologies.

Understanding Isotopic Purity
Before comparing products, it is essential to understand the terminology used to describe the

isotopic purity of deuterated compounds.

Isotopic Enrichment: This refers to the percentage of a specific isotope (in this case,

deuterium) at a designated labeled position within a molecule.

Isotopic Purity (or Deuterated Purity): This represents the percentage of the molecules in a

sample that contain the specified number of deuterium atoms. For 1-Octanol-d2-1, this is

the percentage of molecules that are C8H17D2O.

It is important to note that a high isotopic enrichment does not always translate to 100%

isotopic purity due to the statistical distribution of isotopes during synthesis.
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The following table summarizes the reported isotopic purity of 1-Octanol-d2-1 from various

commercial suppliers. This data has been compiled from publicly available Certificates of

Analysis (CoA) and product specification sheets. Researchers should always refer to the lot-

specific CoA for the most accurate and up-to-date information.

Supplier Product Number
Reported Isotopic
Purity

Analytical Method

Cambridge Isotope

Laboratories, Inc.

DLM-345-PK

(representative for

deuterated alcohols)

Typically ≥98%
NMR, Mass

Spectrometry

MedchemExpress HY-W032013S1

Not explicitly stated

for d2-1, related d6

compound has

99.68% isotopic

enrichment

GC-MS

Cayman Chemical

Not available for d2-1,

related deuterated

fatty acids are

typically ≥99%

Mass Spectrometry

Sigma-Aldrich Not available for d2-1 Not applicable

Toronto Research

Chemicals
Not available for d2-1 Not applicable

Santa Cruz

Biotechnology
Not available for d2-1 Not applicable

Note: Direct comparative data for 1-Octanol-d2-1 was not consistently available from all major

suppliers at the time of this guide's compilation. The data presented is based on available

information for the specified product or closely related deuterated compounds from the

respective suppliers.
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The isotopic purity of 1-Octanol-d2-1 is primarily determined using Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS). Below are detailed protocols

for these key experiments.

Deuterium Nuclear Magnetic Resonance (²H NMR)
Spectroscopy
²H NMR is a direct and quantitative method to determine the degree of deuteration.

Methodology:

Sample Preparation:

Dissolve a known amount of 1-Octanol-d2-1 (typically 5-10 mg) in a suitable non-

deuterated solvent (e.g., chloroform, acetone) to a final volume of 0.5-0.7 mL in an NMR

tube.

Add a known amount of an internal standard with a known deuterium concentration for

quantification (optional).

Instrument Parameters (Example for a 400 MHz Spectrometer):

Spectrometer Frequency: 61.4 MHz for ²H

Pulse Program: A standard single-pulse experiment.

Acquisition Time: 2-4 seconds.

Relaxation Delay: 5 seconds (to ensure full relaxation of the deuterium nuclei).

Number of Scans: 64-256 (or more, to achieve an adequate signal-to-noise ratio).

Spectral Width: 10-15 ppm.

Temperature: 298 K.

Data Processing and Analysis:
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Apply Fourier transformation to the acquired Free Induction Decay (FID).

Phase and baseline correct the resulting spectrum.

Integrate the area of the deuterium signal corresponding to the C-1 position of 1-Octanol-
d2-1.

Compare the integral of the analyte to that of the internal standard (if used) to calculate

the absolute deuterium content.

The isotopic purity is determined by comparing the integral of the deuterium signal to the

integral of any residual proton signals at the corresponding position in the ¹H NMR

spectrum.

High-Resolution Mass Spectrometry (HRMS)
HRMS is a highly sensitive and accurate technique for determining the isotopic distribution of a

compound.

Methodology:

Sample Preparation:

Prepare a dilute solution of 1-Octanol-d2-1 (typically 1 µg/mL) in a suitable solvent

compatible with the chosen ionization method (e.g., methanol or acetonitrile for

Electrospray Ionization - ESI).

Instrument Parameters (Example for ESI-QTOF MS):

Ionization Mode: Electrospray Ionization (ESI) in positive or negative ion mode. Formation

of adducts like [M+Na]⁺ or [M+H]⁺ is common for alcohols.

Mass Analyzer: Quadrupole Time-of-Flight (QTOF) or Orbitrap for high resolution.

Mass Range: Scan a range that includes the molecular ions of the undeuterated (d0),

singly deuterated (d1), and doubly deuterated (d2) species (e.g., m/z 130-135).

Resolution: Set to a high value (e.g., >10,000) to resolve the isotopic peaks.
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Data Acquisition: Acquire full scan mass spectra.

Data Processing and Analysis:

Extract the ion chromatograms for the expected m/z values of the d0, d1, and d2 species

of the chosen adduct.

Integrate the peak areas for each isotopologue.

Calculate the relative abundance of each species.

The isotopic purity is the percentage of the d2 species relative to the sum of all detected

isotopologues (d0, d1, d2).

Workflow and Logic Diagrams
To visually represent the processes described, the following diagrams have been generated

using Graphviz (DOT language).
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Caption: Workflow for assessing the isotopic purity of 1-Octanol-d2-1.

²H NMR Experimental Protocol

1. Dissolve 5-10 mg of
1-Octanol-d2-1 in

non-deuterated solvent.

2. Set spectrometer parameters
(61.4 MHz, 5s delay, 64-256 scans).

3. Acquire Free
Induction Decay (FID).

4. Apply Fourier Transform,
phase and baseline correct.

5. Integrate deuterium signal
at the C-1 position.

6. Calculate isotopic purity
based on signal integrals.

Click to download full resolution via product page

Caption: Step-by-step protocol for ²H NMR analysis.
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Mass Spectrometry Experimental Protocol

1. Prepare a 1 µg/mL solution
of 1-Octanol-d2-1 in a

suitable solvent (e.g., methanol).

2. Set HRMS parameters
(ESI, high resolution >10,000).

3. Acquire full scan
mass spectra.

4. Extract ion chromatograms for
d0, d1, and d2 isotopologues.

5. Integrate peak areas
for each isotopologue.

6. Calculate relative abundance
to determine isotopic purity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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